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Compound of Interest

Compound Name: Pyridine-d5

Cat. No.: B057733

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical and safety properties of specialized reagents is paramount. This guide provides
an in-depth overview of Pyridine-d5, a deuterated analog of pyridine commonly used in
nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic studies.

This document details the essential technical data, safety protocols, and handling procedures
for Pyridine-d5, ensuring its safe and effective use in a laboratory setting.

Chemical and Physical Properties

Pyridine-d5, also known as pentadeuteropyridine, is a form of pyridine where all five hydrogen
atoms on the aromatic ring have been replaced with deuterium isotopes. This isotopic
substitution makes it an ideal solvent for NMR analysis of organic compounds, as it does not
produce interfering signals in the proton NMR spectrum.
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Property Value

CAS Number 7291-22-7[1][2][3][4]

Molecular Formula CsDsN[3][4]

Molecular Weight 84.13 g/mol [3][4]

EC Number 230-720-2[1][4]

Appearance Colorless to light yellow liquid[1]
Purity =299.0% (atom % D)[1]

Flash Point 68°F[1]

Safety and Hazard Information

Pyridine-d5 is a highly flammable liquid and vapor and is harmful if swallowed, in contact with

skin, or inhaled.[1][2] It can cause severe skin, eye, and respiratory tract irritation, with the

potential for burns.[1] The central nervous system, kidneys, liver, and bone marrow are target

organs for potential damage.[1]

SHS H | Classificati

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquid 2
and vapor[2][5]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed[5]
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin[5]
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled[5]
i ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2

[5]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[6]
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Personal Protective Equipment (PPE) and Handling
Protocols

A detailed workflow for the safe handling of Pyridine-d5 is essential to minimize exposure and

prevent accidents.

A logical workflow for the safe handling of Pyridine-d5.

Experimental Protocol for Safe Handling:

o Risk Assessment: Before handling, thoroughly review the Safety Data Sheet (SDS).[1][2][5]
[6]

o Engineering Controls: All work with Pyridine-d5 must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2][6] Facilities should be equipped with an eyewash
station and a safety shower.[1]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.
o Hand Protection: Use chemical-resistant gloves.
o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

e Handling:

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

[¢]

Use non-sparking tools.[6]

o

Take precautionary measures against static discharge.[2][6]

o

Avoid breathing vapors or mist.

[¢]

Avoid contact with skin and eyes.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][2]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

First Aid Measures

In the event of exposure, immediate action is critical. The following decision-making process
outlines the appropriate first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pyridine-d5: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057733#pyridine-d5-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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